Cas no 486414-46-4 (2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one)

• Product Name: 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one
• CAS No: 486414-46-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 1017702
• PubChem ID: 22731009
• Update Time: 2025-07-20

2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(aminoacetyl)-2,5-dihydro-(9CI)
• 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one
• EN300-1703779
• 1-(AMINOACETYL)-2,5-DIHYDRO-1H-PYRROLE
• SCHEMBL6778764
• DB-268082
• 486414-46-4
• 1H-PYRROLE, 1-(AMINOACETYL)-2,5-DIHYDRO-
• AKOS006351506

• Inchi： 1S/C6H10N2O/c7-5-6(9)8-3-1-2-4-8/h1-2H,3-5,7H2
• InChI Key： LNFMMKMNUMYKPI-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CC=CC1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one

Professional Introduction to 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one (CAS No. 486414-46-4)

2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 486414-46-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone features a pyrrole moiety linked to an aminoethyl group, making it a versatile intermediate for the development of biologically active molecules. The structural framework of this compound positions it as a valuable precursor in medicinal chemistry, particularly in the synthesis of novel therapeutic agents targeting various disease pathways.

The pyrrole core is a well-documented pharmacophore in drug discovery, renowned for its ability to interact with biological targets such as enzymes and receptors. In recent years, derivatives of pyrrole have been extensively studied for their potential applications in oncology, anti-inflammatory, and antimicrobial therapies. The presence of an amino group in 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one enhances its reactivity, allowing for further functionalization through condensation reactions, nucleophilic substitutions, or coupling strategies. This flexibility makes it an indispensable building block in synthetic organic chemistry.

Recent advancements in computational chemistry have highlighted the importance of 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one in virtual screening campaigns. Its molecular scaffold has been shown to exhibit promising binding affinity to proteins implicated in neurodegenerative disorders. For instance, studies suggest that analogs of this compound may disrupt aberrant protein aggregation processes associated with diseases like Alzheimer's and Parkinson's. The incorporation of the dihydropyrrole moiety further contributes to its pharmacological potential by modulating electronic properties and solubility profiles.

In the context of drug development pipelines, CAS No. 486414-46-4 has been utilized as a key intermediate in the synthesis of kinase inhibitors. Kinases play a pivotal role in cell signaling cascades, and their dysregulation is often linked to cancer progression. By leveraging the reactivity of the aminoethyl side chain, researchers have designed derivatives that selectively inhibit specific kinases while minimizing off-target effects. Preliminary experimental data indicates that certain modifications of this scaffold lead to compounds with improved metabolic stability and reduced toxicity.

The synthesis of 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one itself presents an interesting challenge due to the need for precise control over regioselectivity and stereochemistry. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled more efficient routes to this intermediate. These advances not only streamline production but also allow for greater diversification of derivatives, expanding the chemical space available for drug discovery.

From a biochemical perspective, the amino group and pyrrole ring interact dynamically with biological systems. The pyrrole moiety can engage in hydrogen bonding networks within protein active sites, while the amino group serves as a nucleophile or acceptor depending on the reaction context. Such interactions are critical for designing molecules with high affinity and selectivity. High-throughput screening (HTS) campaigns have identified several hits derived from this compound that exhibit inhibitory activity against bacterial enzymes involved in metabolic pathways essential for survival.

The pharmaceutical industry continues to explore novel applications for CAS No. 486414-46-4, driven by its adaptability as a synthetic precursor. Researchers are particularly interested in its potential as a scaffold for antiviral agents, where modifications can target viral proteases or polymerases without compromising host cell integrity. The dihydropyrrole component has been shown to enhance binding interactions with hydrophobic pockets in viral proteins, offering a strategic advantage in rational drug design.

As computational tools become increasingly sophisticated, virtual screening methods are being refined to predict the binding modes of 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one derivatives with biological targets. Molecular dynamics simulations combined with quantum mechanical calculations provide insights into conformational flexibility and energetics, guiding experimental efforts toward more optimized candidates. This interdisciplinary approach underscores the compound's significance as both a synthetic tool and a pharmacological probe.

The future prospects for 486414-46-4 are promising, with ongoing research focusing on its role in developing next-generation therapeutics. Innovations in green chemistry are also driving efforts to optimize synthetic routes using sustainable methodologies, reducing waste and energy consumption without compromising yield or purity. Such environmentally conscious practices align with broader industry trends toward sustainable pharmaceutical manufacturing.

In conclusion,2-amino-1-(2,5-dihydro-pyrrol)-ethyl ketone (CAS No. 486414- 46 4) represents a cornerstone compound in modern medicinal chemistry due to its structural versatility and biological relevance. Its continued exploration promises new insights into disease mechanisms and novel treatments across multiple therapeutic areas.